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Compound of Interest

Compound Name: 4-Isopropoxycyclohexanone

Cat. No.: B1319493

For laboratory professionals engaged in cutting-edge research and development, the
meticulous management of chemical reagents is foundational to both safety and scientific
integrity. This guide provides a detailed operational plan for the safe handling, use, and
disposal of 4-Isopropoxycyclohexanone. While a specific Safety Data Sheet (SDS) for 4-
Isopropoxycyclohexanone is not readily available in public databases, its structural similarity
to other substituted cyclohexanones allows for a robust safety protocol based on established
data for this class of compounds. This document synthesizes that information to ensure you
can manage this chemical with the highest degree of safety.

The core principle of this guide is proactive risk mitigation. By understanding the potential
hazards and implementing the procedural controls outlined below, you can create a self-
validating system of safety in your laboratory.

Hazard Assessment and Chemical Profile

4-1sopropoxycyclohexanone is a substituted cyclic ketone. The safety profile is extrapolated
from data on similar cyclohexanone derivatives.[1] The primary anticipated hazards include:

o Flammability: Like many organic ketones, it is expected to be a flammable liquid and vapor.

[2]

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]
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o Skin and Eye Damage: Causes skin irritation and is expected to pose a risk of serious eye
damage.[3]

o Respiratory Irritation: Vapors may cause respiratory irritation.[3]

Physicochemical Properties (Predicted)

Property Value Source

Molecular Formula CoH160 Cheméo[4]

Molecular Weight 140.22 g/mol Cheméo[4]
Likely a colorless to pale

Appearance o PubChem[1]
yellow liquid

Boiling Point Data not available

) Expected to be in the
Flash Point

flammable range (e.g., < 93°C)

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate PPE is critical to prevent exposure. The following PPE is
mandatory when handling 4-lIsopropoxycyclohexanone.[5][6]
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause serious eye
damage.[3][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact, which
can cause irritation and

absorption.

Body Protection

A flame-resistant laboratory

coat.

Protects against incidental

contact and spills.[6]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.

Minimizes the inhalation of

potentially harmful vapors.[8]

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following diagram and procedural

steps outline the lifecycle of 4-Isopropoxycyclohexanone in the laboratory.
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Receipt & Storage

Receive Chemical

Inspect container

Store in a cool, dry,
well-ventilated, flammables-approved area.

Prepare for experiment

Handling & Use
Don Appropriate PPE

'

Work in a Chemical Fume Hood

'

Use non-sparking tools for transfer

Generate waste

Waste Management & Disposal

Collect waste in a labeled,
sealed hazardous waste container.

'

Store waste in a designated satellite accumulation area.

'

Arrange for pickup by
licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Isopropoxycyclohexanone.
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Step-by-Step Handling Protocol

e Receiving and Storage:

[e]

Upon receipt, inspect the container for any damage or leaks.

o

Store the chemical in a cool, dry, and well-ventilated area designated for flammable
liquids.[9]

o

Ensure the container is kept tightly closed.[2]

[¢]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

e Preparation and Handling:

o Before handling, ensure you are wearing the appropriate PPE as specified in the table
above.

o All work involving 4-Isopropoxycyclohexanone must be conducted in a certified
chemical fume hood to minimize vapor inhalation.[10]

o Ground and bond containers when transferring the liquid to prevent static discharge.[2]
o Use only non-sparking tools.[11]
o Avoid contact with skin and eyes, and avoid breathing vapors.[2]

e Spill Management:

o In the event of a small spill, contain the liquid with an inert absorbent material (e.g., sand,
vermiculite).[12] Do not use combustible materials like paper towels for initial absorption.

o Collect the absorbed material using non-sparking tools and place it into a designated
hazardous waste container.[11]

o For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance

The disposal of 4-lsopropoxycyclohexanone and any contaminated materials must be
treated as a hazardous waste process.[13]

Step-by-Step Disposal Protocol

e Waste Identification and Collection:

o All waste containing 4-lsopropoxycyclohexanone, including contaminated gloves,
absorbent materials, and empty containers, must be collected as hazardous waste.[12]

o Use a dedicated, chemically compatible, and leak-proof container with a secure lid.

o Do not mix this waste with other waste streams unless permitted by your institution's EHS
guidelines.[12]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Isopropoxycyclohexanone".[13]

o Include the date the waste was first added to the container.
o Storage and Final Disposal:

o Store the sealed waste container in a designated and well-ventilated satellite accumulation
area within the laboratory.[13]

o Once the container is full, or in accordance with your institution's policies, arrange for
pickup and disposal through your EHS department or a licensed hazardous waste
contractor.[12]

o Crucially, do not dispose of 4-lsopropoxycyclohexanone down the drain or in regular
trash.[13]
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By adhering to this comprehensive guide, you can confidently and safely incorporate 4-
Isopropoxycyclohexanone into your research workflows, upholding the highest standards of
laboratory safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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